- Catalytic, Enantioselective Sulfenylation of Ketone-Derived EnoxysilanesJournal of the American Chemical Society, 2014, 136(37), 13016-13028,
Cas no 93713-30-5 ([1,1'-Binaphthalene]-2,2'-diamine,N2,N2'-dimethyl-, (1R)-)
![[1,1'-Binaphthalene]-2,2'-diamine,N2,N2'-dimethyl-, (1R)- structure](https://www.kuujia.com/scimg/cas/93713-30-5x500.png)
93713-30-5 structure
Product name:[1,1'-Binaphthalene]-2,2'-diamine,N2,N2'-dimethyl-, (1R)-
[1,1'-Binaphthalene]-2,2'-diamine,N2,N2'-dimethyl-, (1R)- Chemical and Physical Properties
Names and Identifiers
-
- [1,1'-Binaphthalene]-2,2'-diamine,N2,N2'-dimethyl-, (1R)-
- (1R)-N,N'-DIMETHYL-[1,1'-BINAPHTHALENE]-2,2'-DIAMINE
- (R)-N,N′-Dimethyl-1,1′-binaphthyldiamine
- (S)-N,N'-DIMETHYL-1,1'-BINAPHTHYLDIAMINE
- N,N'-Dimethyl-1,1'-binaphthalene-2,2'-diamine
- (R)-(+)-N,N'-dimethyl-1,1'-binaphthyl-2,2'-diamine
- (R)-N-(tert-butoxycarbonyl)phenylalanine
- (R)-N,N'-Dimethy
- (R)-N,N'-Dimethyl-1,1'-binaphthyldiamine
- BOC-D-PHE
- Boc-D-phenylalanine
- Boc-D-Phe-OH
- N-(t-butoxycarbonyl)-D-phenylalanine
- N-(t-butyloxycarbonyl)-D-Phenylalanine
- N-(t-Butyloxycarbonyl)-R-phenylalanine
- N-Boc-D-phenylalanine
- [1,1′-Binaphthalene]-2,2′-diamine, N,N′-dimethyl-, (1R)- (9CI)
- [1,1′-Binaphthalene]-2,2′-diamine, N,N′-dimethyl-, (R)- (ZCI)
- (R)-N,N-Dimethyl-BINAM
- 93713-30-5
- 93621-64-8
- (R)-N,N'-Dimethyl-2,2'-diamino-1,1'-binaphthyl
- 2-Naphthylamine, N-methyl-1-(2-dimethylamino-1-naphthyl)-
- (S)-N,N'-Dimethyl-1,1'-binaphthyldiamine, >=99.0%
- (S)-N,N-Dimethyl-1,1-binaphthyldiamine
- N,N'-Dimethyl-1,1'-Binaphthyldiamine
- (S)-2,2 inverted exclamation mark -Di(methylamino)-1,1 inverted exclamation mark -binaphthalene
- PXDKDUXMEHPNCO-UHFFFAOYSA-N
- (R)-2,2'-Di(methylamino)-1,1'-binaphthalene
- (R)-N,N'-Dimethyl-1,1'-binaphthalene-2,2'-diamine
- [1,1'-Binaphthalene]-2,2'-diamine, N,N'-dimethyl
- N2,N2'-DIMETHYL-[1,1'-BINAPHTHALENE]-2,2'-DIAMINE
- SY037483
- (S)-N,N'-Dimethyl-1,1'-binaphthalene-2,2'--diamine
- (S)-N,N'-DIMETHYL-1,1'-BINAPHTHALENE-2,2'-DIAMINE
- CS-0085817
- E77238
- E74576
- (S)-N2,N2'-Dimethyl-[1,1'-binaphthalene]-2,2'-diamine
- 2,2 inverted exclamation mark -Di(methylamino)-1,1 inverted exclamation mark -binaphthalene
- MFCD10566977
- BS-18006
- SCHEMBL12787291
- CS-0103170
- (R)-N2,N2'-dimethyl-[1,1'-binaphthalene]-2,2'-diamine
- SY037481
- D80895
- N-methyl-1-[2-(methylamino)naphthalen-1-yl]naphthalen-2-amine
- AKOS037649317
- N,N'-Dimethyl-2,2'-diamino-1,1'-binaphthyl
- (R)-N,N'-Dimethyl-1,1'-binaphthyldiamine, >=99.0%
-
- MDL: MFCD10566977
- Inchi: 1S/C22H20N2/c1-23-19-13-11-15-7-3-5-9-17(15)21(19)22-18-10-6-4-8-16(18)12-14-20(22)24-2/h3-14,23-24H,1-2H3
- InChI Key: PXDKDUXMEHPNCO-UHFFFAOYSA-N
- SMILES: C1C=C2C=CC(=C(C2=CC=1)C1C2C(=CC=CC=2)C=CC=1NC)NC
Computed Properties
- Exact Mass: 312.16300
- Monoisotopic Mass: 312.162648646g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 371
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6
- Topological Polar Surface Area: 24.1Ų
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.193±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: No data available
- Boiling Point: 516.1±45.0 °C at 760 mmHg
- Flash Point: 332.8±20.5 °C
- Solubility: Insuluble (3.7E-4 g/L) (25 ºC),
- PSA: 24.06000
- LogP: 5.88940
- Vapor Pressure: 0.0±1.3 mmHg at 25°C
[1,1'-Binaphthalene]-2,2'-diamine,N2,N2'-dimethyl-, (1R)- Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
-
Warning Statement:
P264 wash thoroughly after treatment
p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
p305 if in eyes
p351 rinse carefully with water for a few minutes
p338 remove contact lenses (if any) and easy to operate, continue rinsing
p337 if eye irritation persists
p313 get medical advice / care - Hazard Category Code: R36/37/38
- Safety Instruction: S26
-
Hazardous Material Identification:
- Storage Condition:Store at 4 ° C, -4 ° C is better
[1,1'-Binaphthalene]-2,2'-diamine,N2,N2'-dimethyl-, (1R)- Customs Data
- HS CODE:2921590090
- Customs Data:
China Customs Code:
2921590090Overview:
2921590090. Other aromatic polyamines and derivatives and their salts. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2921590090. other aromatic polyamines and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
[1,1'-Binaphthalene]-2,2'-diamine,N2,N2'-dimethyl-, (1R)- Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
eNovation Chemicals LLC | Y1291120-1g |
(R)-N,N'-Dimethyl-1,1'-binaphthyldiamine |
93713-30-5 | 97% | 1g |
$125 | 2024-06-07 | |
eNovation Chemicals LLC | D338979-100MG |
[1,1'-Binaphthalene]-2,2'-diamine, N2,N2'-dimethyl-, (1R)- |
93713-30-5 | 97% | 100mg |
$263 | 2023-05-13 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-GQ441-50mg |
[1,1'-Binaphthalene]-2,2'-diamine,N2,N2'-dimethyl-, (1R)- |
93713-30-5 | 97% 99%ee | 50mg |
¥181.0 | 2022-09-28 | |
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | R72740-500mg |
N,N'-Dimethyl-1,1'-binaphthalene-2,2'-diamine |
93713-30-5 | 500mg |
¥3118.0 | 2021-09-04 | ||
Aaron | AR003D0I-1g |
(R)-N,N′-Dimethyl-1,1′-binaphthyldiamine |
93713-30-5 | 98% | 1g |
$67.00 | 2025-02-12 | |
Aaron | AR003D0I-100mg |
(R)-N,N′-Dimethyl-1,1′-binaphthyldiamine |
93713-30-5 | 98% | 100mg |
$7.00 | 2025-02-12 | |
A2B Chem LLC | AB55734-5g |
(R)-N,N′-Dimethyl-1,1′-binaphthyldiamine |
93713-30-5 | 99% 99%ee | 5g |
$648.00 | 2024-05-20 | |
eNovation Chemicals LLC | Y1291120-5g |
(R)-N,N'-Dimethyl-1,1'-binaphthyldiamine |
93713-30-5 | 97% | 5g |
$260 | 2024-06-07 | |
Aaron | AR003D0I-250mg |
(R)-N,N′-Dimethyl-1,1′-binaphthyldiamine |
93713-30-5 | 98% | 250mg |
$17.00 | 2025-02-12 | |
1PlusChem | 1P003CS6-10g |
(R)-N,N′-Dimethyl-1,1′-binaphthyldiamine |
93713-30-5 | 97% | 10g |
$463.00 | 2024-04-20 |
[1,1'-Binaphthalene]-2,2'-diamine,N2,N2'-dimethyl-, (1R)- Production Method
Synthetic Routes 1
Reaction Conditions
Reference
Synthetic Routes 2
Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ; 0 °C; 0 °C → rt; 24 h, reflux; reflux → rt
1.2 Reagents: Methanol ; rt
1.3 Reagents: Sodium hydroxide Solvents: Water ; rt
1.4 Reagents: Water ; rt
1.2 Reagents: Methanol ; rt
1.3 Reagents: Sodium hydroxide Solvents: Water ; rt
1.4 Reagents: Water ; rt
Reference
- Synthesis and conformational studies of a chiral octadentate ligand derived from (R)-1,1'-binaphthyl-2,2'-diamine and its dinuclear zinc(II) and nickel(II) complexesEuropean Journal of Inorganic Chemistry, 2003, (21), 3934-3944,
Synthetic Routes 3
Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ; 1 h, reflux
1.2 Reagents: Sodium hydroxide Solvents: Water
1.2 Reagents: Sodium hydroxide Solvents: Water
Reference
- Axially dissymmetric binaphthyldiimine chiral Salen-type ligands for catalytic asymmetric addition of diethylzinc to aldehydeTetrahedron: Asymmetry, 2002, 13(19), 2161-2166,
Synthetic Routes 4
Reaction Conditions
1.1 Reagents: Potassium carbonate Catalysts: Potassium iodide Solvents: Dimethyl sulfoxide ; 24 h, 50 °C
1.2 Reagents: Sodium hydroxide Solvents: Dimethyl sulfoxide ; 4 h, 130 °C; 130 °C → rt
1.3 Reagents: Water ; rt
1.2 Reagents: Sodium hydroxide Solvents: Dimethyl sulfoxide ; 4 h, 130 °C; 130 °C → rt
1.3 Reagents: Water ; rt
Reference
- Preparation method of chiral aromatic amine compounds by alkylation and rearrangement, China, , ,
Synthetic Routes 5
Reaction Conditions
1.1 Reagents: Potassium carbonate Catalysts: Potassium iodide Solvents: Dimethyl sulfoxide ; 24 h, 50 °C
1.2 Reagents: Sodium hydroxide ; 4 h, 130 °C; 130 °C → rt
1.3 Solvents: Water
1.2 Reagents: Sodium hydroxide ; 4 h, 130 °C; 130 °C → rt
1.3 Solvents: Water
Reference
- Switchable Smiles Rearrangement for Enantioselective O-Aryl AminationOrganic Letters, 2019, 21(12), 4915-4918,
Synthetic Routes 6
Reaction Conditions
1.1 Reagents: Lithium aluminum hydride
Reference
- Solution conformation of two C2-symmetric amino derivatives of 1,1'-binaphthalene by circular dichroism and liquid crystal techniqueJournal of Organic Chemistry, 1992, 57(25), 6820-4,
Synthetic Routes 7
Reaction Conditions
Reference
- Preparative and mechanistic studies toward the rational development of catalytic, enantioselective selenoetherification reactionsJournal of the American Chemical Society, 2010, 132(44), 15752-15765,
[1,1'-Binaphthalene]-2,2'-diamine,N2,N2'-dimethyl-, (1R)- Raw materials
- 2-Bromo-N-methylpropanamide
- (R)-(+)-1,1'-Binaphthalene-2,2'-diamine
- (1R)-[1,1'-Binaphthalene]-2,2'-diol
[1,1'-Binaphthalene]-2,2'-diamine,N2,N2'-dimethyl-, (1R)- Preparation Products
[1,1'-Binaphthalene]-2,2'-diamine,N2,N2'-dimethyl-, (1R)- Related Literature
-
Angelos B. Canaj,Mukesh Kumar Singh,Emma Regincós Marti,Claire Wilson,Oscar Céspedes,Gopalan Rajaraman,Mark Murrie Chem. Commun., 2019,55, 5950-5953
-
Chen Chen,Qiao Sun,Dong-Xue Ren,Rui Zhang,Feng-Ying Bai,Yong-Heng Xing,Zhan Shi CrystEngComm, 2013,15, 5561-5573
-
A. Soncini,P. W. Fowler,I. Černušak,E. Steiner Phys. Chem. Chem. Phys., 2001,3, 3920-3923
-
Javier Galbán,Susana de Marcos,Isabel Sanz,Carlos Ubide,Juan Zuriarrain Analyst, 2010,135, 564-569
-
Monika Kos,Anita Jemec Kokalj,Gordana Glavan,Gregor Marolt,Primož Zidar,Janko Božič,Sara Novak,Damjana Drobne Environ. Sci.: Nano, 2017,4, 2297-2310
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:93713-30-5)[1,1'-Binaphthalene]-2,2'-diamine,N2,N2'-dimethyl-, (1R)-

Purity:99%/99%
Quantity:1g/5g
Price ($):229.0/728.0